![molecular formula C19H30N2O2 B3809354 N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine](/img/structure/B3809354.png)
N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine
Overview
Description
N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine, also known as A-796260, is a selective and potent agonist of the μ-opioid receptor. It was first synthesized in 2003 by a team of researchers at Abbott Laboratories as part of their efforts to develop new pain medications with fewer side effects than existing opioids.
Mechanism of Action
N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine acts as a selective agonist of the μ-opioid receptor, which is one of the three major opioid receptors in the body. Activation of this receptor leads to a decrease in the transmission of pain signals and an increase in feelings of pleasure and reward.
Biochemical and Physiological Effects
In addition to its analgesic effects, N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine has been shown to have a number of other biochemical and physiological effects. It has been shown to decrease anxiety and depression in animal models, as well as to have anti-inflammatory effects. It has also been shown to have a lower potential for respiratory depression than traditional opioids.
Advantages and Limitations for Lab Experiments
One advantage of N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine is its selectivity for the μ-opioid receptor, which allows for more precise targeting of this receptor without affecting other opioid receptors in the body. However, one limitation is that its potency and selectivity may vary depending on the species being studied, which can make it difficult to compare results across different animal models.
Future Directions
There are several potential future directions for research on N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine. One area of interest is its potential use in treating addiction to opioids and other drugs of abuse. Another area of interest is its potential use in treating chronic pain, particularly in patients who are not able to tolerate traditional opioids due to their side effects. Additionally, further research is needed to better understand the pharmacokinetics and pharmacodynamics of N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine in different animal models and human populations.
Scientific Research Applications
N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine has been extensively studied for its potential use as a pain medication. In animal studies, it has been shown to have potent analgesic effects with fewer side effects than traditional opioids such as morphine. It has also been studied for its potential use in treating addiction to opioids and other drugs of abuse.
properties
IUPAC Name |
1-[4-[2-(2,5-dimethylphenoxy)ethylamino]piperidin-1-yl]-2-methylpropan-1-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2O2/c1-14(2)19(22)21-10-7-17(8-11-21)20-9-12-23-18-13-15(3)5-6-16(18)4/h5-6,13-14,17,20H,7-12H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTGLAKDPTWKXDQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OCCNC2CCN(CC2)C(=O)C(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.